1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-N-phenethyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-3-methyl-6-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C27H28N4O3S/c1-18-8-10-21(11-9-18)24-16-23(27(32)28-14-12-20-6-4-3-5-7-20)25-19(2)30-31(26(25)29-24)22-13-15-35(33,34)17-22/h3-11,16,22H,12-15,17H2,1-2H3,(H,28,32)
• InChI Key: YXZZAFOQGPNJDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=NN3C4CCS(=O)(=O)C4)C)C(=C2)C(=O)NCCC5=CC=CC=C5
• Molecular Formula: C27H28N4O3S
• Molecular Weight: 488.6 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-N-phenethyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C27H28N4O3S and its molecular weight is 488.61. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

• The pyrazolo[3,4-b]pyridine derivatives, similar to the compound , have been synthesized and studied for their chemical structures and properties. These compounds, including 4-(4-Chlorophenyl)-5-cyano-3-(4-methylphenyl)-6-diphenyl-4,7-dihydro-2Hpyrazolo[3,4-b]pyridine, display various tautomeric structures and form hydrogen-bonded structures in their crystalline forms (Quiroga et al., 1999).

Synthesis Methods

• Synthesis methods for similar pyrazolo[3,4-b]pyridine derivatives have been explored, such as the one-pot four-component reaction, producing a class of fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives (Shaabani et al., 2009).

Potential Applications in Medicine

• Certain pyrazolo[3,4-b]pyridine derivatives have been investigated for their potential medical applications, including anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016).

Antioxidant, Antitumor, and Antimicrobial Activities

• Studies have shown that pyrazolopyridine derivatives exhibit significant antioxidant, antitumor, and antimicrobial activities, highlighting their potential in therapeutic applications (El‐Borai et al., 2013).

Potential in Cancer Treatment

• Organometallic complexes containing pyrazolo[3,4-b]pyridines have been synthesized and evaluated as potential anticancer agents, further underscoring the medical relevance of these compounds (Stepanenko et al., 2011).

Antibacterial Properties

• Pyrazolo[3,4-b]pyridine derivatives have been studied for their antibacterial activity against various strains of bacteria, indicating their utility in antibacterial therapies (Panda et al., 2011).

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in the cell’s electrical activity .

Biochemical Pathways

The activation of GIRK channels by the compound affects various biochemical pathways. These channels play a crucial role in regulating the electrical activity of neurons and heart cells, influencing processes such as heart rate and neuronal excitability .

Pharmacokinetics

The compound has been identified to have improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by the compound can lead to hyperpolarization of the cell membrane, reducing cell excitability. This can have various effects depending on the cell type, such as slowing the heart rate or reducing neuronal firing .